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Compound of Interest

Compound Name: 2,6-Dimethoxybenzenethiol

Cat. No.: B1353600

In-Depth Technical Guide on the Physical
Properties of 2,6-Dimethoxybenzenethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
2,6-Dimethoxybenzenethiol. Due to the limited availability of detailed experimental data for
this specific compound, this guide also includes generalized experimental protocols for the
determination of its physical characteristics and a plausible synthetic route. This document is
intended to serve as a foundational resource for researchers and professionals in the fields of
chemistry and drug development.

Core Physicochemical Data

The physical properties of 2,6-Dimethoxybenzenethiol are summarized in the table below. It
is important to note that while a melting point has been reported, a specific experimental boiling
point is not readily available in the surveyed literature.
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Property Value Source(s)
Molecular Formula CsH1002S

Molecular Weight 170.23 g/mol

Melting Point 85 °C

Boiling Point Data not available

Not specified (likely a solid at

Appearance

room temperature)
Solubility Data not available
CAS Number 26163-11-1

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2,6-
Dimethoxybenzenethiol are not extensively published. Therefore, the following sections
describe generalized, standard laboratory procedures for these measurements.

Determination of Melting Point

The melting point of a solid organic compound is a crucial indicator of its purity. A sharp melting
range typically signifies a high degree of purity.

Methodology: Capillary Method

o Sample Preparation: A small quantity of dry, finely powdered 2,6-Dimethoxybenzenethiol is
packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.
e Heating: The sample is heated at a steady rate of 1-2 °C per minute.

o Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which it becomes completely liquid are recorded as the
melting range.
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Determination of Boiling Point

For solid compounds with an anticipated high boiling point, the boiling point is often determined
under reduced pressure to prevent decomposition.

Methodology: Thiele Tube Method (for a melted solid)

e Sample Preparation: A small amount of 2,6-Dimethoxybenzenethiol is placed in a small
test tube. A capillary tube, sealed at one end, is inverted and placed within the test tube
containing the sample.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

e Heating: The Thiele tube is gently heated, and the sample will melt. As the temperature rises,
a stream of bubbles will emerge from the open end of the inverted capillary tube.

o Observation: The heat source is removed when a steady stream of bubbles is observed. The
temperature at which the liquid just begins to be drawn back into the capillary tube is
recorded as the boiling point at that atmospheric pressure.

Synthesis and Characterization Workflow

While a specific, detailed experimental protocol for the synthesis of 2,6-
Dimethoxybenzenethiol is not readily available, a plausible synthetic route can be
extrapolated from general methods for the preparation of thiophenols. One common approach
involves the reduction of a corresponding sulfonyl chloride.
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2,6-Dimethoxyaniline

Diazotization
(NaNO2, HCI, 0-5 °C)

2,6-Dimethoxybenzenediazonium Chloride

:

Reaction with Potassium Ethyl Xanthate

:

0-2,6-Dimethoxyphenyl S-Ethyl Xanthate

Hydrolysis
(e.g., KOH, Ethanol)

Click to download full resolution via product page

Plausible synthetic workflow for 2,6-Dimethoxybenzenethiol.

Following synthesis, a comprehensive characterization is essential to confirm the identity and
purity of the compound.
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General workflow for the characterization of a synthesized compound.

Signaling Pathways and Biological Activity

Currently, there is a notable lack of published research detailing the involvement of 2,6-
Dimethoxybenzenethiol in specific signaling pathways or its broader biological activities.
While related compounds, such as other thiophenols and methoxy-substituted aromatics, are
known to possess a range of biological effects, including antioxidant and enzyme-inhibitory
properties, the specific actions of 2,6-Dimethoxybenzenethiol remain an area for future
investigation. Professionals in drug development may find this compound to be a novel scaffold
for exploring new therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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